Cas no 140398-58-9 (1H-Pyrazol-5-ol, 3-methyl-4-(2-phenoxyethyl)-1-(2-pyrimidinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 3-methyl-4-(2-phenoxyethyl)-1-(2-pyrimidinyl)-
• CAS No: 140398-58-9
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 1297950
• Update Time: 2024-08-04

1H-Pyrazol-5-ol, 3-methyl-4-(2-phenoxyethyl)-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 3-methyl-4-(2-phenoxyethyl)-1-(2-pyrimidinyl)-

• Inchi： 1S/C16H16N4O2/c1-12-14(8-11-22-13-6-3-2-4-7-13)15(21)20(19-12)16-17-9-5-10-18-16/h2-7,9-10,21H,8,11H2,1H3
• InChI Key： QWRRUGFCKHDQTH-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(O)=C(CCOC2=CC=CC=C2)C(C)=N1

Computed Properties

• Exact Mass: 296.12748

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 562.9±60.0 °C(Predicted)
• PSA: 73.06
• pka: 9.81±0.50(Predicted)